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Compound of Interest

Compound Name: Mandelohydroxamic acid

CAS No.: 2292-53-7

Cat. No.: B1196178

Get Quote

This in-depth technical guide provides a comprehensive overview of Mandelohydroxamic
acid, a molecule at the intersection of two historically significant classes of compounds:

mandelic acid and hydroxamic acids. While not extensively documented under its specific

name, its synthesis and potential biological significance can be extrapolated from a wealth of

scientific literature on its constituent moieties. This document will serve as a foundational

resource for researchers, scientists, and drug development professionals interested in the

exploration of this and similar compounds.

Historical Context and Scientific Lineage
The story of Mandelohydroxamic acid is one of convergent histories, drawing from the 19th-

century discovery of its parent carboxylic acid and the parallel development of hydroxamic acid

chemistry.

The Discovery of Mandelic Acid
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Mandelic acid, an alpha-hydroxy carboxylic acid, was first isolated in 1831 by the German

pharmacist Ferdinand Ludwig Winckler. He obtained the compound by heating amygdalin, a

component of bitter almonds, with diluted hydrochloric acid. The name "mandelic acid" is

derived from the German "Mandel," meaning almond.[1][2] Its versatile structure, featuring a

chiral center, a carboxylic acid group, and an aromatic ring, has since established it as a

valuable building block in organic synthesis and medicinal chemistry.[1][2][3]

The Emergence of Hydroxamic Acids
The first hydroxamic acid was discovered by Lossen in 1869.[4] These compounds,

characterized by the R-CO-NH-OH functional group, can be considered derivatives of both

carboxylic acids and hydroxylamine.[4] The synthesis of hydroxamic acids from esters or acid

chlorides via reaction with hydroxylamine salts is a foundational method in organic chemistry.[5]

Their ability to act as potent chelators of metal ions, particularly iron and zinc, has positioned

them as a critical pharmacophore in numerous drug discovery programs.[6][7]

Synthesis of Mandelohydroxamic Acid
The preparation of Mandelohydroxamic acid from mandelic acid is a straightforward process

rooted in established methods for hydroxamic acid synthesis. The most common and reliable

approach involves the activation of the carboxylic acid group of mandelic acid, followed by

reaction with hydroxylamine.

General Synthesis Workflow
The conversion of a carboxylic acid to a hydroxamic acid typically involves a two-step, one-pot

procedure. First, the carboxylic acid is activated to facilitate nucleophilic attack by

hydroxylamine. Common activating agents include carbodiimides (like DCC or EDC),

chloroformates, or the formation of an acyl chloride. The activated intermediate is then reacted

with hydroxylamine or one of its salts to yield the desired hydroxamic acid.[6][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1196178/docs#mandelohydroxamic-
acid-a-technical-guide-to-its-synthesis-characterization-and-potential-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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